Cas no 408366-18-7 (4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid)

4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid is a biphenyl derivative featuring a trifluoromethoxy substituent at the 4'-position and a carboxylic acid functional group at the 2-position. This compound is valued for its structural versatility in medicinal chemistry and materials science, where the trifluoromethoxy group enhances metabolic stability and lipophilicity. The carboxylic acid moiety allows for further derivatization, making it a useful intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its well-defined aromatic framework and electron-withdrawing trifluoromethoxy group contribute to its utility in cross-coupling reactions and as a building block for bioactive molecules. The compound is typically supplied in high purity for research and industrial applications.
4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid structure
408366-18-7 structure
Product Name:4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid
CAS No:408366-18-7
MF:C14H9F3O3
MW:282.214674711227
MDL:MFCD04117417
CID:1028820
PubChem ID:2760721
Update Time:2025-06-07

4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid
    • 2-[4-(trifluoromethoxy)phenyl]benzoic acid
    • 4'-TRIFLUOROMETHOXYBIPHENYL-2-CARBOXYLIC ACID
    • 2-(4-TrifluoroMethoxyphenyl)benzoic acid
    • 4'-Trifluoromethoxy-biphenyl-2-carboxylic acid
    • 4'-(trifluoromethoxy)biphenyl-2-carboxylic acid
    • DTXSID30375319
    • 4'-(Trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
    • 4'-(Trifluoromethoxy)-biphenyl-2-carboxylic acid
    • MFCD04117417
    • BS-28161
    • SCHEMBL5937086
    • JPLHXHHURMRLGR-UHFFFAOYSA-N
    • G73012
    • CS-0205044
    • AMY20957
    • A825311
    • 4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylicacid
    • 408366-18-7
    • MDL： MFCD04117417
    • Inchi： 1S/C14H9F3O3/c15-14(16,17)20-10-7-5-9(6-8-10)11-3-1-2-4-12(11)13(18)19/h1-8H,(H,18,19)
    • InChI Key： JPLHXHHURMRLGR-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC(=CC=1)C1C=CC=CC=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 282.05000
  • Monoisotopic Mass: 282.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.359±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.04 g/l) (25 º C),
  • PSA: 46.53000
  • LogP: 3.95040

4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid Pricemore >>

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4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:408366-18-7)4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid
Order Number:A825311
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):446.0/843.0
Email:sales@amadischem.com

4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid Related Literature

408366-18-7 (4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:408366-18-7)4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carboxylic acid
A825311
Purity:99%/99%
Quantity:5g/10g
Price ($):446.0/843.0
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